1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate

• CAS No.: 63303-73-1
• Molecular Formula: C22H40O6
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[(2-oxo-1,3-dioxolan-4-yl)methoxy]hexadecyl acetate
• InChI: InChI=1S/C22H40O6/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21(27-19(2)23)25-17-20-18-26-22(24)28-20/h20-21H,3-18H2,1-2H3
• InChI Key: XRMMZNBXTMQQKV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(OCC1COC(=O)O1)OC(=O)C

Description

1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate is a chemical compound with a unique structure that includes a dioxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate typically involves the reaction of hexadecanol with 2-oxo-1,3-dioxolane-4-methanol in the presence of acetic anhydride. The reaction is usually carried out under acidic conditions to facilitate the formation of the acetate ester .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate can undergo various chemical reactions, including:

Oxidation: This reaction can lead to the formation of carboxylic acids or other oxidized products.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions can replace the acetate group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: The compound is used in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism of action of 1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate involves its interaction with specific molecular targets and pathways. The dioxolane ring can act as a reactive site, facilitating various chemical transformations. The acetate group can also participate in esterification and hydrolysis reactions, influencing the compound’s biological activity .

Comparison with Similar Compounds

Similar Compounds

• (2-Oxo-1,3-dioxolan-4-yl)methyl methacrylate
• (2-oxo-1,3-dioxolan-4-yl)methyl acetate
• ®-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol

Uniqueness

1-[(2-Oxo-1,3-dioxolan-4-YL)methoxy]hexadecyl acetate is unique due to its specific combination of a long alkyl chain and a dioxolane ring. This structure imparts distinct chemical and physical properties, making it suitable for specialized applications in various fields .